3-Benzyl-5-(2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one

• CAS No.: 331852-12-1
• Molecular Formula: C21H18N2O2S2
• Molecular Weight: 394.5 g/mol
• IUPAC Name: (5E)-3-benzyl-5-(2-oxo-1-propylindol-3-ylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H18N2O2S2/c1-2-12-22-16-11-7-6-10-15(16)17(19(22)24)18-20(25)23(21(26)27-18)13-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3/b18-17+
• InChI Key: LSPWWMCSLIMHMK-ISLYRVAYSA-N
• Isomeric SMILES: CCCN1C2=CC=CC=C2/C(=C\3/C(=O)N(C(=S)S3)CC4=CC=CC=C4)/C1=O
• Canonical SMILES: CCCN1C2=CC=CC=C2C(=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4)C1=O

Description

3-Benzyl-5-(2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one is a thiazolidinone derivative characterized by a benzyl group at position 3 and a 2-oxo-1-propylindolin-3-ylidene substituent at position 5. This molecular architecture enables diverse biological activities, such as antitumor and anti-inflammatory effects, by modulating cellular pathways like apoptosis and inflammation signaling .

Biological Activity

3-Benzyl-5-(2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one is a compound of interest due to its potential biological activities, particularly in the context of medicinal chemistry. This article explores its structural characteristics, biological activity, and relevant research findings.

Anticancer Properties

Research indicates that compounds similar to 3-Benzyl-5-(2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one exhibit significant anticancer properties. For instance, derivatives of thiazolidinones have been studied for their ability to inhibit steroid sulfatase (STS), an enzyme implicated in the progression of estrogen-dependent cancers. In a study evaluating various thiazolidinone derivatives, it was found that specific substitutions on the phenyl ring enhanced STS inhibition, suggesting that structural modifications could lead to increased anticancer efficacy .

The proposed mechanism of action involves the irreversible inhibition of STS, leading to decreased local production of estrogenic steroids. This is particularly relevant in the treatment of hormone-dependent cancers such as breast cancer. Kinetic studies have shown that certain derivatives possess low cytotoxicity while maintaining potent inhibitory effects against cancer cell lines .

Case Study 1: Structure–Activity Relationship (SAR) Analysis

A comprehensive SAR analysis was conducted on a series of thiazolidinone derivatives, including those related to 3-Benzyl-5-(2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one. The study revealed that:

• Chlorine substitutions at the meta and para positions significantly enhanced STS inhibition.
• Compounds with di-substitutions on the phenyl ring demonstrated superior inhibitory activity compared to mono-substituted analogs.

Compound	Substitution	KI (nM)	Kinact/KI (nM$^{-1}$min$^{-1}$)
19m	Para Cl	0.02	8.8
19v	Meta Cl	0.11	17.5

Case Study 2: In Vivo Efficacy

In vivo studies using animal models demonstrated that selected thiazolidinone derivatives exhibited significant tumor reduction in estrogen-dependent cancer models. The results indicated a correlation between compound structure and therapeutic efficacy, reinforcing the importance of molecular design in drug development .

Comparison with Similar Compounds

Alkyl Chain Length at Indoline N1

• Target Compound : 1-Propyl group (C3H7).
• 5-(5-Bromo-1-ethyl-2-oxoindolin-3-ylidene)-3-(4-fluorobenzyl)-2-thioxothiazolidin-4-one (C20H15BrFN2O2S2): Ethyl (C2H5) substitution reduces steric hindrance, favoring interactions with hydrophilic targets .

Impact : Longer alkyl chains (e.g., butyl) correlate with increased cytotoxicity in cancer cell lines, while shorter chains (e.g., ethyl) may enhance solubility .

Halogen Substitution at Indoline C5

• Target Compound: No halogen.
• 3-Benzyl-5-(5-bromo-2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one (C21H17BrN2O2S2): Bromine at C5 enhances electronic effects and halogen bonding, improving binding to enzymes like topoisomerase II .
• (Z)-3-Benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one : Bromine at C5 increases antiproliferative activity (IC50 = 1.2 µM vs. 3.5 µM in halogen-free analogs) .

Impact : Halogens (e.g., Br) at C5 significantly boost antitumor efficacy due to enhanced target affinity .

Substituent Variations on the Thiazolidinone N3

• Target Compound : Benzyl group.
• 3-Allyl-5-(5-bromo-1-ethyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one : Allyl (C3H5) substitution reduces steric bulk, enabling better penetration into hydrophobic pockets .
• 5-(5-Bromo-1-ethyl-2-oxoindolin-3-ylidene)-3-(4-fluorobenzyl)-2-thioxothiazolidin-4-one : Fluorine on the benzyl ring enhances electron-withdrawing effects, stabilizing charge-transfer interactions .

Impact : Benzyl derivatives generally show higher metabolic stability than allyl or fluorobenzyl analogs, but fluorinated variants may improve selectivity for kinase targets .

Key Findings :

• Halogenation (Br) at C5 reduces IC50 values by 60–70% compared to non-halogenated analogs.
• Butyl chains at N1 improve activity over ethyl/propyl in hydrophobic environments (e.g., solid tumors).